Cas no 80563-43-5 (4-Ethynyl-4'-pentyl-1,1'-Biphenyl)

• Product Name: 4-Ethynyl-4'-pentyl-1,1'-Biphenyl
• CAS No: 80563-43-5
• Molecular Formula: C₁₉H₂₀
• Molecular Weight: 248.3621
• CID: 60232
• PubChem ID: 3446840

4-Ethynyl-4'-pentyl-1,1'-Biphenyl Properties

Names and Identifiers

• 4-Ethynyl-4'-pentyl-1,1'-Biphenyl
• 1-ethynyl-4-(4-pentylphenyl)benzene
• 4-Pentyl-4'-ethynyl-1,1'-biphenyl
• 1,1'-biphenyl,4-ethynyl-4'-pentyl
• 4-ethynyl-4'-n-pentylbiphenyl
• 4-ethynyl-4'-pentylbiphenyl
• DTXSID60392554
• 4-(4-Pentylphenyl)phenylacetylene
• AKOS002801515
• SB66764
• FT-0687689
• SVHXPGWTCYKGGU-UHFFFAOYSA-N
• 4'-Ethynyl-4-pentyl-biphenyl
• AS-61617
• 80563-43-5
• F16542

• MDL： MFCD06320529
• InChIKey： SVHXPGWTCYKGGU-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H20/c1-3-5-6-7-17-10-14-19(15-11-17)18-12-8-16(4-2)9-13-18/h2,8-15H,3,5-7H2,1H3
• SMILES： CCCCCC1=CC=C(C=C1)C2=CC=C(C#C)C=C2

Computed Properties

• Exact Mass: 248.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 248.157
• Heavy Atom Count: 19
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 5.06760
• PSA: 0.00000
• Refractive Index: 1.569
• Boiling Point: 363.2°C at 760 mmHg
• Flash Point: 168.9°C
• Density: 0.99

4-Ethynyl-4'-pentyl-1,1'-Biphenyl Security Information

4-Ethynyl-4'-pentyl-1,1'-Biphenyl Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives